![molecular formula C8H7NOS B13714877 2-Methyl-I(2)-oxo-3-thiophenepropanenitrile CAS No. 158387-05-4](/img/structure/B13714877.png)
2-Methyl-I(2)-oxo-3-thiophenepropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-I(2)-oxo-3-thiophenepropanenitrile is an organic compound that belongs to the class of thiophene derivatives Thiophene is a five-membered aromatic ring containing one sulfur atom
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can be achieved through several methods. One common method involves the condensation reaction of thiophene derivatives with appropriate nitrile compounds. For instance, the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can be used to synthesize aminothiophene derivatives . Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .
Industrial Production Methods
Industrial production of thiophene derivatives, including this compound, often involves large-scale chemical reactions under controlled conditions These methods typically use high-purity reagents and catalysts to ensure the efficiency and yield of the desired product
Chemical Reactions Analysis
Types of Reactions
2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents for substitution reactions include halogens and nucleophiles.
Common Reagents and Conditions
The reagents and conditions for these reactions vary depending on the desired outcome. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often require anhydrous conditions to prevent the decomposition of the reducing agent.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield sulfoxides or sulfones, while reduction may yield thiol derivatives.
Scientific Research Applications
2-Methyl-I(2)-oxo-3-thiophenepropanenitrile has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 2-Methyl-I(2)-oxo-3-thiophenepropanenitrile involves its interaction with specific molecular targets and pathways. For example, thiophene derivatives can inhibit the activity of certain enzymes or receptors, leading to their biological effects. The exact molecular targets and pathways involved depend on the specific application of the compound.
Comparison with Similar Compounds
2-Methyl-I(2)-oxo-3-thiophenepropanenitrile can be compared with other thiophene derivatives, such as:
Thiophene: The parent compound, which is a simple five-membered ring containing one sulfur atom.
2-Methylthiophene: A derivative with a methyl group attached to the thiophene ring.
3-Thiophenecarbonitrile: A derivative with a nitrile group attached to the thiophene ring.
These compounds share similar chemical properties but differ in their specific functional groups and applications. The presence of the oxo and nitrile groups in this compound makes it unique and potentially more versatile in certain applications.
Properties
CAS No. |
158387-05-4 |
---|---|
Molecular Formula |
C8H7NOS |
Molecular Weight |
165.21 g/mol |
IUPAC Name |
3-(2-methylthiophen-3-yl)-3-oxopropanenitrile |
InChI |
InChI=1S/C8H7NOS/c1-6-7(3-5-11-6)8(10)2-4-9/h3,5H,2H2,1H3 |
InChI Key |
HHAOCKXBDVDZRV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CS1)C(=O)CC#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.